Cas no 89112-48-1 (Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4-bromo-)

• Product Name: Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4-bromo-
• CAS No: 89112-48-1
• MF: C₁₇H₁₄BrN₃O₂
• MW: 372.21596288681
• CID: 611870
• PubChem ID: 136220757
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4-bromo- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4-bromo-
• 6-[2-amino-4-(4-methoxyphenyl)-1H-pyrimidin-6-ylidene]-4-bromocyclohexa-2,4-dien-1-one
• DTXSID40751842
• 2-(2-Amino-6-(4-methoxyphenyl)pyrimidin-4-yl)-4-bromophenol
• 89112-48-1
• 6-[2-Amino-6-(4-methoxyphenyl)pyrimidin-4(3H)-ylidene]-4-bromocyclohexa-2,4-dien-1-one

• Inchi： 1S/C17H14BrN3O2/c1-23-12-5-2-10(3-6-12)14-9-15(21-17(19)20-14)13-8-11(18)4-7-16(13)22/h2-9,22H,1H3,(H2,19,20,21)
• InChI Key： BJNYKZMKQXDHRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1=CC(C2C=CC(=CC=2)OC)=NC(N)=N1)O

Computed Properties

• Exact Mass: 371.02694g/mol
• Monoisotopic Mass: 371.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.3Ų